6-bromo-1,3-dimethyl-3,4-dihydro-1H-2lambda6,1,3-benzothiadiazine-2,2-dione
Overview
Description
6-Bromo-1,3-dimethyl-3,4-dihydro-1H-2lambda6,1,3-benzothiadiazine-2,2-dione (6-Br-DMDD) is a heterocyclic compound with a wide range of applications in the scientific research field. It is a common intermediate for the synthesis of a variety of compounds and is used in the manufacture of pharmaceuticals, agrochemicals, and other organic compounds. 6-Br-DMDD is also widely used as a reagent in organic synthesis and as a catalyst in various reactions.
Mechanism of Action
6-bromo-1,3-dimethyl-3,4-dihydro-1H-2lambda6,1,3-benzothiadiazine-2,2-dione is an electron-rich heterocyclic compound with a high degree of reactivity. It is capable of undergoing a variety of reactions, including nucleophilic substitution, electrophilic addition, and redox reactions. Its reactivity is due to the presence of the bromine atom, which acts as a nucleophile and facilitates the formation of covalent bonds between the compound and other molecules.
Biochemical and Physiological Effects
6-bromo-1,3-dimethyl-3,4-dihydro-1H-2lambda6,1,3-benzothiadiazine-2,2-dione is not known to have any direct biochemical or physiological effects in humans or other organisms. However, it is used as an intermediate in the synthesis of a variety of compounds, which may have biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
The main advantage of 6-bromo-1,3-dimethyl-3,4-dihydro-1H-2lambda6,1,3-benzothiadiazine-2,2-dione for lab experiments is its high reactivity, which makes it suitable for a variety of reactions. It is also relatively easy to synthesize and purify, and it is relatively inexpensive compared to other compounds. The main limitation of 6-bromo-1,3-dimethyl-3,4-dihydro-1H-2lambda6,1,3-benzothiadiazine-2,2-dione is its instability, which can lead to the formation of byproducts and the degradation of the desired product.
Future Directions
The future of 6-bromo-1,3-dimethyl-3,4-dihydro-1H-2lambda6,1,3-benzothiadiazine-2,2-dione lies in its potential applications in the pharmaceutical and agrochemical industries. It can be used as an intermediate in the synthesis of a variety of compounds, such as drugs and pesticides. It can also be used as a catalyst in various reactions, such as the synthesis of complex molecules. Additionally, further research into the reactivity and stability of 6-bromo-1,3-dimethyl-3,4-dihydro-1H-2lambda6,1,3-benzothiadiazine-2,2-dione could lead to the development of new and improved synthetic methods.
Synthesis Methods
6-bromo-1,3-dimethyl-3,4-dihydro-1H-2lambda6,1,3-benzothiadiazine-2,2-dione can be synthesized from a variety of precursors, including bromoacetone and dimethylformamide. The most common method of synthesis involves the reaction of bromoacetone with dimethylformamide in the presence of a base such as potassium carbonate. This reaction yields a mixture of the desired product and several byproducts, which can be separated by column chromatography. The product can then be further purified by recrystallization.
Scientific Research Applications
6-bromo-1,3-dimethyl-3,4-dihydro-1H-2lambda6,1,3-benzothiadiazine-2,2-dione is widely used in the scientific research field for a variety of applications. It is used as a reagent in organic synthesis, as a catalyst in various reactions, and as an intermediate for the synthesis of other compounds. It is also used in the manufacture of pharmaceuticals, agrochemicals, and other organic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-1,3-dimethyl-3,4-dihydro-1H-2lambda6,1,3-benzothiadiazine-2,2-dione involves the conversion of 2-aminobenzenesulfonamide to the target compound through a series of reactions.", "Starting Materials": [ "2-aminobenzenesulfonamide", "Bromine", "Sodium nitrite", "Sodium hydroxide", "Methyl iodide", "Sulfuric acid", "Sodium bicarbonate", "Hydrogen peroxide", "Acetic acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Conversion of 2-aminobenzenesulfonamide to 2-bromo-1-aminobenzene", "a. Dissolve 2-aminobenzenesulfonamide in concentrated sulfuric acid", "b. Add sodium nitrite and stir for 30 minutes", "c. Add bromine dropwise and stir for 1 hour", "d. Pour the reaction mixture into ice-cold water and collect the precipitate by filtration", "e. Wash the precipitate with water and dry", "Step 2: Conversion of 2-bromo-1-aminobenzene to 6-bromo-1,3-dimethyl-3,4-dihydro-1H-2lambda6,1,3-benzothiadiazine-2,2-dione", "a. Dissolve 2-bromo-1-aminobenzene in acetic acid", "b. Add sodium bicarbonate and stir for 30 minutes", "c. Add methyl iodide and stir for 1 hour", "d. Pour the reaction mixture into ice-cold water and collect the precipitate by filtration", "e. Wash the precipitate with water and dry", "f. Dissolve the precipitate in hydrogen peroxide and acetic acid", "g. Add sodium chloride and stir for 1 hour", "h. Collect the precipitate by filtration, wash with water and dry", "i. Recrystallize the product from water to obtain pure 6-bromo-1,3-dimethyl-3,4-dihydro-1H-2lambda6,1,3-benzothiadiazine-2,2-dione" ] } | |
CAS RN |
2763777-75-7 |
Molecular Formula |
C9H11BrN2O2S |
Molecular Weight |
291.2 |
Purity |
95 |
Origin of Product |
United States |
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